PLC thio-PIP2 (sodium salt)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phospholipase C (PLC) catalyzes the hydrolysis of phosphatidylinositol (4,5) bisphosphate (PIP2) on the cytoplasmic side of the cell membrane to yield diacylglycerol and inositol-1,4,5-triphosphate (IP3). This reaction initiates a well-known signal transduction pathway common to most cells. PLC thio-PIP2 is an analog of naturally occurring PIP2 that contains sulfur rather than oxygen at the sn-3 position of the glycerol backbone. Hydrolysis by PLC yields a free thiol which reacts with chromogenic reagents such as DTNB (Ellman’s reagent) to allow quantitation of PLC activity.
Scientific Research Applications
Regulation of Ion Channels and Cellular Processes
PLC thio-PIP2 (sodium salt) is involved in the regulation of various cellular processes, particularly the activity of ion channels. For instance, phosphatidylinositol 4,5-bisphosphate (PIP2), which is hydrolyzed by phospholipase C (PLC), plays a crucial role in modulating the activity of the epithelial sodium channel (ENaC) in kidney cells. This modulation impacts sodium balance and systemic blood pressure, which are fundamental to cardiovascular function (Bao et al., 2011).
Role in Intracellular Signaling and Enzyme Activity
PLC thio-PIP2 is integral in intracellular signaling pathways. The hydrolysis of PIP2 by PLC generates crucial second messengers like diacylglycerol and inositol 1,4,5-trisphosphate, which are involved in activating protein kinase C (PKC) and releasing intracellular calcium. This process is vital in regulating the activities of several proteins modulated by PIP2 (Rhee & Bae, 1997).
Impact on Cell Division and Development
PLC thio-PIP2 is also significant in cell division processes, particularly cytokinesis. At least three mammalian isoforms of PLC (PLCdelta1, PLCdelta3, and PLCbeta1) localize to the cleavage furrow during cytokinesis, indicating that PIP2 hydrolysis by PLC is essential for completing cell division. This localization suggests a pivotal role of PIP2 in cytokinesis and its regulation by PLC (Naito et al., 2006).
Influence on Plant Development and Stress Response
In plants, PLC plays a role in development and stress response. For instance, in Arabidopsis thaliana, the PLC5 gene affects primary and secondary root growth. Knock-down of PLC5 results in reduced root growth and lateral root numbers, whereas its overexpression enhances drought tolerance but leads to stunted root hair growth. This indicates that PLC5, and by extension PLC thio-PIP2, is involved in plant developmental processes and stress signaling (Zhang et al., 2018).
Modulation of Cellular Lipid Composition
PLC thio-PIP2 plays a role in the modulation of cellular lipid composition. The hydrolysis of PIP2 by PLC influences the levels of different lipids, including phosphatidic acid, which has implications for various cellular functions. This enzymatic activity demonstrates the significant role of PLC thio-PIP2 in maintaining cellular lipid homeostasis (Yue et al., 2002).
Properties
Molecular Formula |
C21H38O18P3S · 3Na |
---|---|
Molecular Weight |
772.5 |
InChI |
InChI=1S/C21H41O18P3S.3Na/c1-3-5-7-9-14(22)35-11-13(36-15(23)10-8-6-4-2)12-43-42(33,34)39-19-16(24)17(25)20(37-40(27,28)29)21(18(19)26)38-41(30,31)32;;;/h13,16-21,24-26H,3-12H2,1-2H3,(H,33,34)(H2,27,28,29)(H2,30,31,32);;;/q;3*+1/p-3/t13-,16-,17+,18+, |
InChI Key |
JEAWYKPPKVXGTD-JORWXVKOSA-K |
SMILES |
CCCCCC(OC[C@@H](OC(CCCCC)=O)CSP([O-])(O[C@@H]1[C@H](O)[C@H](O)[C@@H](OP(O)([O-])=O)[C@H](OP(O)([O])=O)[C@H]1O)=O)=O.[Na+].[Na].[Na+] |
Synonyms |
3-(3-(1,2-dihydroxy-1,2-dihexanoyl)thiopropane)inositol-4,5-diphosphate, trisodium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.